N-benzyl-2-methyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide

• IUPAC Name: N-benzyl-2-methyl-5-(4-oxo-3H-phthalazin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C22H19N3O3S/c1-15-11-12-17(21-18-9-5-6-10-19(18)22(26)25-24-21)13-20(15)29(27,28)23-14-16-7-3-2-4-8-16/h2-13,23H,14H2,1H3,(H,25,26)
• InChI Key: GPQURFQVTLKSTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NNC(=O)C3=CC=CC=C32)S(=O)(=O)NCC4=CC=CC=C4
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

N-benzyl-2-methyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide, also known as BMS-345541, is a chemical compound that belongs to the class of sulfonamides. It is a potent and selective inhibitor of IκB kinase (IKK) and has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-benzyl-2-methyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide exerts its pharmacological effects by selectively inhibiting the IKK complex, which is responsible for the phosphorylation and subsequent degradation of IκBα. This results in the sequestration of NF-κB in the cytoplasm and the inhibition of its transcriptional activity. This, in turn, leads to the downregulation of pro-inflammatory cytokines, chemokines, and adhesion molecules, which are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to exert significant anti-inflammatory and anti-tumor effects in various preclinical models. It has been demonstrated to inhibit the proliferation of cancer cells and induce apoptosis, as well as suppress the growth of tumors in vivo. Additionally, it has been shown to reduce inflammation and tissue damage in animal models of inflammatory bowel disease, rheumatoid arthritis, and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-2-methyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide is its high selectivity for IKK, which minimizes off-target effects and toxicity. It also has good pharmacokinetic properties and can be administered orally, making it a convenient drug candidate for clinical use. However, one of the limitations of this compound is its relatively low potency, which may require high doses for therapeutic efficacy.

Future Directions

There are several potential future directions for the research and development of N-benzyl-2-methyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide. One area of interest is the exploration of its potential therapeutic applications in other diseases, such as diabetes, cardiovascular disease, and neurodegenerative disorders. Additionally, the development of more potent and selective IKK inhibitors based on the structure of this compound may lead to the discovery of new drugs with improved efficacy and safety profiles. Finally, the elucidation of the molecular mechanisms underlying the anti-inflammatory and anti-tumor effects of this compound may provide insights into the pathogenesis of these diseases and lead to the development of new therapeutic strategies.

Scientific Research Applications

N-benzyl-2-methyl-5-(4-oxo-3,4-dihydro-1-phthalazinyl)benzenesulfonamide has been widely studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the activation of NF-κB, a key transcription factor involved in the regulation of immune and inflammatory responses, by blocking the phosphorylation of IκBα, a critical upstream regulator of NF-κB activation.